Cas no 1270122-34-3 ((1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine
• CAS No: 1270122-34-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6222733
• PubChem ID: 55272413
• Update Time: 2025-07-20

(1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine
• EN300-1985595
• (S)-1-(3-Chloro-2-methoxyphenyl)ethan-1-amine
• AKOS006321567
• 1270122-34-3

• Inchi： 1S/C9H12ClNO/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： UPPYOBBHIQCHKE-LURJTMIESA-N
• SMILES： ClC1=CC=CC(=C1OC)[C@H](C)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine

Comprehensive Analysis of (1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine (CAS No. 1270122-34-3)

(1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine, with the CAS number 1270122-34-3, is a chiral amine compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the chloro and methoxy substituents on the aromatic ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's stereochemistry plays a critical role in its biological activity. The (1S) configuration ensures high enantiomeric purity, which is essential for achieving desired pharmacological effects. Recent studies have explored its utility in asymmetric synthesis, where it serves as a building block for chiral ligands and catalysts. This aligns with the growing demand for green chemistry and sustainable synthesis methods, topics frequently searched by professionals in the field.

In the context of drug development, (1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine has been investigated for its potential to modulate neurotransmitter receptors. Its structural similarity to known dopamine agonists and serotonin modulators has sparked interest in its use for treating neurological disorders. This connection to mental health therapeutics is particularly relevant, as searches for novel CNS drugs and neuroprotective agents have surged in recent years.

From a synthetic perspective, the compound's amine functionality allows for diverse derivatization, enabling the creation of amide or sulfonamide derivatives. Such modifications are often explored in medicinal chemistry optimization campaigns, a topic highly searched in academic and industrial circles. Additionally, its methoxy group contributes to improved lipophilicity, a key parameter in drug design and ADME profiling.

The analytical characterization of CAS 1270122-34-3 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and stereochemical integrity, which are crucial for research applications. The increasing popularity of quality control in pharmaceutical intermediates reflects the importance of such analytical protocols in modern chemistry.

Beyond pharmaceutical applications, (1S)-1-(3-chloro-2-methoxyphenyl)ethan-1-amine has shown promise in material science. Its aromatic core and functional groups make it a candidate for designing organic semiconductors or coordination polymers. This versatility addresses the rising interest in multifunctional organic compounds, a trending topic in interdisciplinary research.

In conclusion, 1270122-34-3 represents a versatile chiral building block with significant potential across multiple scientific domains. Its relevance to drug discovery, asymmetric synthesis, and material science ensures continued interest from researchers worldwide. As the demand for enantiomerically pure compounds and sustainable chemistry solutions grows, this compound is poised to remain at the forefront of innovative research.